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Compound of Interest

Compound Name: Boc-L-Tyrosinol

Cat. No.: B1286463 Get Quote

For Immediate Release

This technical guide offers an in-depth overview of Boc-L-Tyrosinol, a critical chiral building

block in modern drug discovery and peptide synthesis. Tailored for researchers, scientists, and

professionals in drug development, this document provides comprehensive data, experimental

considerations, and a workflow for its application.

Core Compound Data
Boc-L-Tyrosinol, the N-tert-butoxycarbonyl protected form of L-Tyrosinol, is a stable derivative

of the amino acid L-tyrosine, where the carboxylic acid has been reduced to a primary alcohol.

This modification makes it a valuable intermediate for the synthesis of complex peptides and

small molecule therapeutics, particularly in the field of neuroscience.

Below is a summary of its key quantitative properties:

Property Value CAS Number(s)

Molecular Weight 267.33 g/mol 83345-46-4

Molecular Formula C₁₄H₂₁NO₄ 220237-31-0
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While specific, detailed protocols for the synthesis of Boc-L-Tyrosinol are not readily available

in public literature, a general workflow can be inferred from the synthesis of its precursor, Boc-

L-tyrosine, and standard organic chemistry reductions. The primary application of Boc-L-
Tyrosinol is as a synthetic intermediate.
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Synthesis of Boc-L-Tyrosinol

Application in Drug Discovery

L-Tyrosine

Boc Protection
(e.g., (Boc)₂O, base)

Step 1

Boc-L-Tyrosine

Carboxylic Acid Reduction
(e.g., Borane reduction)

Step 2

Boc-L-Tyrosinol

Further Chemical Modification
(e.g., etherification, esterification)

Step 3

Bioactive Molecule Synthesis
(e.g., peptide mimics, enzyme inhibitors)
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Cellular Signaling Pathway

Boc-L-Tyrosinol Synthetic Chemistry
(Multi-step synthesis)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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